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Compound of Interest

Compound Name:
Ciprofloxacin-piperazinyl-N-

sulfate-d8

Cat. No.: B12371741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ciprofloxacin-piperazinyl-N-sulfate, a

metabolite of the broad-spectrum fluoroquinolone antibiotic Ciprofloxacin. While a direct

commercial source for the deuterated standard, Ciprofloxacin-piperazinyl-N-sulfate-d8, was

not identified through publicly available information, this document serves as a critical resource

for researchers engaged in the analysis of Ciprofloxacin and its metabolites. It consolidates

supplier information for closely related and essential compounds, detailed technical

specifications for the non-labeled metabolite, and comprehensive experimental protocols for

analytical determination.

Supplier Information for Related Compounds
For researchers requiring standards for bioanalytical studies, the following tables provide

supplier information for the deuterated parent compound, Ciprofloxacin-d8, and the non-

deuterated metabolite, Ciprofloxacin Piperazinyl-N4-sulfate. The deuterated parent compound

is often utilized as an internal standard in quantitative mass spectrometry-based assays.

Table 1: Suppliers of Ciprofloxacin-d8
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Supplier Product Name CAS Number
Additional
Information

Simson Pharma

Limited
Ciprofloxacin-D8 1130050-35-9

Accompanied by a

Certificate of Analysis.

Clinivex Ciprofloxacin-d8 1130050-35-9
Intended for

laboratory use only.

Cayman Chemical
Ciprofloxacin-d8

(hydrochloride)
1216659-54-9

Intended for use as an

internal standard for

quantification by GC-

or LC-MS.

Sigma-Aldrich
Ciprofloxacin-d8

hydrochloride hydrate
1216659-54-9

VETRANAL®,

analytical standard.

Table 2: Suppliers of Ciprofloxacin Piperazinyl-N4-sulfate
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Supplier Product Name CAS Number
Additional
Information

Simson Pharma

Limited

Ciprofloxacin

Piperazinyl-N4-sulfate
105093-21-8

Accompanied by a

Certificate of Analysis.

[1]

Clinivex
Ciprofloxacin

Piperazinyl-N4-sulfate
105093-21-8

A metabolite of the

fluorinated quinolone

antibacterial

Ciprofloxacin.[2]

Santa Cruz

Biotechnology

Ciprofloxacin

Piperazinyl-N4-sulfate
105093-21-8

For Research Use

Only.[3]

VIVAN Life Sciences
Ciprofloxacin

Piperazinyl-N4-sulfate
105093-21-8

CoA, MASS, NMR

and HPLC will be

provided.[4]

LGC Standards
Ciprofloxacin

Piperazinyl-N4-sulfate
105093-21-8

A metabolite of the

fluorinated quinolone

antibacterial

Ciprofloxacin.[5]

Shimadzu Chemistry

& Diagnostics

Ciprofloxacin

piperazinyl-N4 sulfate

salt

105093-21-8
Minimum purity of

98.00%.[6]

Jigs Chemical Limited

CIPROFLOXACIN

PIPERAZINYL-N4-

SULFATE API

105093-21-8
Available in powder

form.[7]

GlobalChemMall
Ciprofloxacin

Piperazinyl-N4-sulfate
---

Manufacturers and

suppliers in China.[8]

Technical Data: Ciprofloxacin Piperazinyl-N4-sulfate
Ciprofloxacin Piperazinyl-N4-sulfate, also known as Sulfociprofloxacin, is one of the four

primary metabolites of Ciprofloxacin.[9] It is formed through the sulfation of the piperazinyl

group.[9]
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Table 3: Chemical and Physical Properties of Ciprofloxacin Piperazinyl-N4-sulfate

Property Value Source

CAS Number 105093-21-8 [1][2][3][4][5][6][7][10]

Molecular Formula C₁₇H₁₈FN₃O₆S [2][3][4][5][6][7][10]

Molecular Weight 411.40 g/mol [3][4][5][6][10]

Synonyms

Sulfociprofloxacin, 4-

Sulfociprofloxacin, BAY-s

9435, 1-Cyclopropyl-6-fluoro-

1,4-dihydro-4-oxo-7-(4-sulfo-1-

piperazinyl)-3-

quinolinecarboxylic Acid

[4]

Purity ≥ 98.00 % [6]

Form Powder [7]

Storage

Recommended storage

conditions are provided on the

product label and Certificate of

Analysis (COA). Generally,

store in tightly closed

containers at room

temperature, protected from

light and moisture, unless

otherwise specified.

[11]

Experimental Protocols
The quantification of Ciprofloxacin and its metabolites in biological matrices is predominantly

achieved through chromatographic techniques, primarily High-Performance Liquid

Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).

Sample Preparation
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1. Plasma Sample Preparation by Protein Precipitation:[9] This protocol is a common and

effective method for removing proteins from plasma samples prior to analysis.

To 200 µL of plasma in a microcentrifuge tube, add a known amount of an appropriate

internal standard (e.g., Ciprofloxacin-d8).

Add 600 µL of extraction solution (acetonitrile containing 0.1% formic acid and 0.2%

trifluoroacetic acid) to precipitate plasma proteins. The addition of trifluoroacetic acid can aid

in breaking drug-protein bonds.[12]

Vortex the mixture for 1-2 minutes.

Centrifuge the sample at 4000 rpm for 10 minutes.

Transfer the supernatant to a clean tube for analysis.

2. Urine Sample Preparation:[9] Urine samples typically require less extensive cleanup

compared to plasma.

Dilute the urine sample (e.g., 1:10) with the mobile phase or a suitable buffer.

Vortex the mixture.

Centrifuge at high speed to remove any particulate matter.

The supernatant can be directly injected into the analytical system.

Analytical Methods
1. High-Performance Liquid Chromatography (HPLC) with UV or Fluorescence Detection:

HPLC is a widely used technique for the analysis of Ciprofloxacin.[13][14] Ciprofloxacin's native

fluorescence allows for sensitive detection.[9]

Column: A reversed-phase column, such as a C18 column (e.g., 4.6 x 150 mm, 3.5 µm), is

commonly used.[15]

Mobile Phase: A mixture of an acidic aqueous buffer (e.g., 0.025 M phosphoric acid, pH 3.0)

and an organic solvent like acetonitrile is typical.[15][16] The ratio can be optimized for best
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separation.

Flow Rate: A flow rate of 1.0 mL/min is often employed.[15]

Detection: UV detection is commonly set at 278 nm.[15][16] For fluorescence detection,

specific excitation and emission wavelengths would be used.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS offers high

specificity and sensitivity for the quantification of Ciprofloxacin and its metabolites, especially at

low concentrations in complex biological matrices.[17][18]

Chromatographic Conditions: Similar to HPLC, a C18 column is often used. Gradient elution

with a mobile phase consisting of 0.1% formic acid in water and 0.1% formic acid in

acetonitrile is a common approach.[12]

Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode is typically used. The

analysis is performed in Multiple Reaction Monitoring (MRM) mode for quantitative analysis.

MRM Transitions: For Ciprofloxacin, the transition m/z 332.1 → 230.8 is often monitored.

For an internal standard like d8-Ciprofloxacin, the transition would be m/z 340.1 → 296.1.

[19]

Visualizations
The following diagrams illustrate the metabolic pathway of Ciprofloxacin and a general

workflow for its analysis.
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Metabolic Pathway of Ciprofloxacin
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Caption: Metabolic pathway of Ciprofloxacin.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b12371741?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Analytical Workflow for Ciprofloxacin Metabolites

Sample Preparation

Analytical Instrumentation

Data Processing

Biological Sample
(Plasma, Urine)

Spike with
Internal Standard

Protein Precipitation
or Dilution

Centrifugation

Collect Supernatant

Inject into
LC-MS/MS

Chromatographic
Separation

Mass Spectrometric
Detection

Peak Integration

Calibration Curve
Generation

Quantification of
Analyte

Click to download full resolution via product page

Caption: General experimental workflow for metabolite analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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